![molecular formula C12H14NNaO5S B1260791 Sodium 6-(1-hydroxyethyl)-7-oxo-3-(oxolan-2-YL)-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate](/img/structure/B1260791.png)
Sodium 6-(1-hydroxyethyl)-7-oxo-3-(oxolan-2-YL)-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
Overview
Description
Faropenem sodium is an organic molecular entity.
Scientific Research Applications
1. Structural Analysis in Antibiotics Research
Sodium 6-(1-hydroxyethyl)-7-oxo-3-(oxolan-2-yl)-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate, as a member of β-lactam antibiotics, has been analyzed for its crystal structure. The study by Oyama et al. (1994) revealed unique features in its molecular structure, such as the length of certain bonds, which differ from typical penicillins and cephalosporins. This understanding contributes to the development of new antibiotics with improved efficacy and stability (Oyama et al., 1994).
2. Synthesis and Chemical Reactivity
The compound's reactivity in chemical synthesis has been explored in various studies. Bateson et al. (1986) investigated its participation in Diels–Alder and 1,3-dipolar cycloaddition reactions, leading to the creation of novel polycyclic azetidinone structures. Such studies are crucial for developing new synthetic pathways and derivatives with potential pharmaceutical applications (Bateson et al., 1986).
3. Antibiotic Structural Comparisons
Research by Dapporto et al. (1999) compared the 3D structures of this compound with other β-lactam antibiotics. This comparative analysis is vital for understanding the molecular basis of antibiotic action and designing new drugs with enhanced properties (Dapporto et al., 1999).
4. Development of New Antibiotics
Williams et al. (2005) described a practical synthesis method for a new carbapenem antibiotic, highlighting the importance of this compound in the development of new antibiotics. Their work addresses challenges in large-scale production and stability, contributing to pharmaceutical manufacturing processes (Williams et al., 2005).
5. Antibiotic Stability Studies
Hikida et al. (1993) conducted a study comparing the stability of this compound with other carbapenems and penems against renal dehydropeptidase-I. Understanding such stability is crucial for developing more effective and safer antibiotics (Hikida et al., 1993).
properties
Molecular Formula |
C12H14NNaO5S |
|---|---|
Molecular Weight |
307.3 g/mol |
IUPAC Name |
sodium;(5R,6S)-6-[(1R)-1-hydroxyethyl]-7-oxo-3-(oxolan-2-yl)-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate |
InChI |
InChI=1S/C12H15NO5S.Na/c1-5(14)7-10(15)13-8(12(16)17)9(19-11(7)13)6-3-2-4-18-6;/h5-7,11,14H,2-4H2,1H3,(H,16,17);/q;+1/p-1/t5-,6?,7+,11-;/m1./s1 |
InChI Key |
ICSAXRANXQSPQP-XVJSFZBMSA-M |
Isomeric SMILES |
C[C@H]([C@@H]1[C@@H]2N(C1=O)C(=C(S2)C3CCCO3)C(=O)[O-])O.[Na+] |
SMILES |
CC(C1C2N(C1=O)C(=C(S2)C3CCCO3)C(=O)[O-])O.[Na+] |
Canonical SMILES |
CC(C1C2N(C1=O)C(=C(S2)C3CCCO3)C(=O)[O-])O.[Na+] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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